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Compound of Interest

Compound Name: (5-Chlorothiophen-2-yl)methanol

Cat. No.: B1590313

This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of (5-
Chlorothiophen-2-yl)methanol. As a chlorinated heterocyclic compound, this chemical
requires specific handling and disposal procedures to mitigate risks to personnel and the
environment. The following procedures are grounded in established safety protocols and
regulatory standards, ensuring a self-validating system for waste management in a laboratory
setting.

Hazard Profile and Chemical Characteristics

(5-Chlorothiophen-2-yl)methanol is a substituted thiophene derivative. Its hazard profile is
dictated by its chemical structure, which includes a chlorinated aromatic ring and an alcohol
functional group. Understanding these properties is the first step in safe handling and disposal.

Based on available safety data, the compound is classified with the following hazards:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The primary routes of exposure are inhalation, skin contact, and eye contact. The causality
behind these hazards lies in the chemical's reactivity with biological tissues. Its disposal must
be managed in a way that prevents these exposures and avoids environmental release.
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Table 1: Physicochemical and Hazard Data for (5-Chlorothiophen-2-yl)methanol

Property Value Source
CAS Number 74168-69-7 [1]
Molecular Formula CsHsCIOS [1]
Physical Form Liquid

Hazard Statements H315, H319, H335

Signal Word Warning

| Regulatory Status| Considered hazardous waste due to its chlorinated nature. |[2][3][4] |

Immediate Safety Protocols & Personal Protective
Equipment (PPE)

Before handling (5-Chlorothiophen-2-yl)methanol for any purpose, including disposal,
adherence to strict safety protocols is mandatory. These measures are designed to prevent
accidental exposure and are a critical component of your laboratory's Chemical Hygiene Plan
(CHP), as mandated by the Occupational Safety and Health Administration (OSHA).[5][6]

Core PPE Requirements:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[7]

» Hand Protection: Use chemical-resistant gloves, such as nitrile or butyl rubber. Ensure the
glove material is compatible with chlorinated solvents.

o Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.[8]

o Respiratory Protection: All handling of open containers must be performed inside a certified
chemical fume hood to prevent inhalation of vapors.[7][8]
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Waste Characterization and Segregation: The
Foundation of Compliant Disposal

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered
hazardous if it exhibits specific characteristics (ignitability, corrosivity, reactivity, toxicity) or is
explicitly listed.[2][9] (5-Chlorothiophen-2-yl)methanol is a halogenated organic compound,
which places it into a category of waste that requires specialized disposal.

The Causality of Segregation: Proper segregation is the most critical step in the disposal
workflow.[7][10]

» Preventing Dangerous Reactions: Mixing chlorinated waste with incompatible chemicals,
such as strong oxidizing agents or bases, can lead to violent reactions.

» Ensuring Proper Final Disposal: Chlorinated organic waste is typically destroyed via high-
temperature incineration.[11][12] Mixing it with non-halogenated solvents complicates the
disposal process and can lead to the formation of highly toxic byproducts like dioxins if not
incinerated under the correct conditions.[13]

o Regulatory Compliance: The Environmental Protection Agency (EPA) mandates strict
segregation of hazardous waste streams.[2][4][14]

Segregation Protocol:
» Designate a specific, labeled waste container for "Halogenated Organic Waste."

 NEVER mix (5-Chlorothiophen-2-yl)methanol waste with non-halogenated solvents,
aqueous waste, or solid waste.[7]

» Keep acidic and basic waste streams separate.

Step-by-Step Disposal Procedure

This protocol outlines the process from the point of generation to the final handoff for disposal.

Step 1: Container Selection and Labeling
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The integrity of the disposal process begins with the container.

» Container Choice: Use a clean, dry, and chemically compatible container, preferably glass or
polyethylene, with a secure, leak-proof screw cap.[2] The container must be in good
condition with no cracks or residue on the outside.

e Labeling: The moment the first drop of waste enters the container, it must be labeled.[10]
The label must include:

[e]

The words "Hazardous Waste".

o

The full chemical name: "(5-Chlorothiophen-2-yl)methanol”. Do not use abbreviations.

[¢]

An accurate list of all components and their approximate percentages if it is a mixed waste
stream.

[¢]

The date of accumulation (the date the first waste was added).

o

The relevant hazard warnings (e.g., Irritant, Environmental Hazard).

Step 2: Waste Accumulation in a Satellite Accumulation
Area (SAA)

Laboratories that generate hazardous waste must establish SAAs at or near the point of
generation.[3][9]

e Location: The SAA must be under the control of the laboratory personnel generating the
waste.

o Containment: Store the waste container in a secondary containment bin to catch any
potential leaks.

o Closure: The waste container must be kept closed at all times except when actively adding
waste.[9] This is a common point of failure in regulatory inspections.

¢ Volume Limits: Do not exceed 55 gallons of total hazardous waste or 1 quart of acutely
hazardous waste in the SAA.[3] Once this limit is reached, the waste must be moved to a
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central storage area within three days.

Step 3: Arranging for Final Disposal

(5-Chlorothiophen-2-yl)methanol waste must not be disposed of down the drain or in regular
trash.[15]

o Contact EHS: When your waste container is approximately 80% full, or well before the 12-
month accumulation deadline, contact your institution's Environmental Health and Safety
(EHS) department to schedule a pickup.[3]

o Professional Disposal: Your EHS department will work with a licensed hazardous waste
disposal company.[4][10] The standard and most environmentally sound method for
destroying this type of waste is high-temperature incineration at an EPA-approved facility.[11]
This process breaks the compound down into simpler, less harmful substances like carbon
dioxide, water, and hydrogen halides, which are then scrubbed from the exhaust gases.[11]
[12]

Step 4: Spill Management

In the event of a spill, immediate and correct action is crucial.

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a
poorly ventilated space.

o Control Vapors: Ensure the fume hood is operational.
e PPE: Don the full PPE as described in Section 2.

o Containment: For small spills, use a chemical spill kit with an absorbent compatible with
chlorinated solvents. Do not use combustible materials like paper towels.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
designated, sealable container.

o Labeling and Disposal: Label the container as "Spill Debris containing (5-Chlorothiophen-2-
yl)methanol" and dispose of it as hazardous waste through your EHS department.
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Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste containing (5-
Chlorothiophen-2-yl)methanol.
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Waste Generated:
(5-Chlorothiophen-2-yl)methanol

Step 1: Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

Characterize Waste:
Is it pure, in solution,
or spill debris?

Halogenated Solvent Spill Debris

'Halogenated Organic Waste'

Step 2: Select & Label Container
separate, labeled container.

Collect spill debris in a ]

Step 3: Segregate Waste
NO mixing with non-halogenated,
aqueous, or solid waste.

Step 4: Store in SAA
Closed container in secondary containment.

Step 5: Arrange EHS Pickup
Container >80% full or approaching 1 year.

Final Disposal:
High-Temperature Incineration
(via licensed vendor)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of (5-Chlorothiophen-2-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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